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Compound of Interest

Compound Name: Cyanuric acid-13C3

Cat. No.: B564499 Get Quote

Technical Guide: Cyanuric Acid-¹³C₃
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Cyanuric acid-¹³C₃, a stable isotope-

labeled compound essential for a range of analytical and research applications. This document

details its chemical properties, synthesis, and established experimental uses, with a focus on

its role as an internal standard in mass spectrometry-based analytical methods.

Core Compound Data
The fundamental chemical and physical properties of Cyanuric acid-¹³C₃ are summarized

below.
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Property Value

CAS Number 201996-37-4[1]

Molecular Formula ¹³C₃H₃N₃O₃

Molecular Weight 132.05 g/mol [1]

Synonyms
1,3,5-Triazine-2,4,6-triol-¹³C₃, 2,4,6-Trihydroxy-

1,3,5-triazine-¹³C₃

Appearance White to off-white solid

Isotopic Purity Typically ≥99%

Synthesis Protocol
Cyanuric acid-¹³C₃ is synthesized from the stable isotope-labeled precursor, [¹³C₃]-cyanuric

chloride. The following protocol is based on established chemical synthesis methods.[2][3]

Materials and Reagents:
[¹³C₃]-cyanuric chloride

Acetonitrile

Water

Formic acid

Procedure:
Dissolve [¹³C₃]-cyanuric chloride in acetonitrile.

Add water to the solution.

Introduce formic acid to the mixture to acidify the solution.

Heat the acidified solution in an oil bath at 65°C.

Maintain stirring for 4 hours to ensure the completion of the reaction.
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Following the reaction, the mixture is worked up to isolate the solid product.

The resulting white powder is [¹³C₃]-cyanuric acid.

Purification and Analysis:
The chemical purity of the synthesized [¹³C₃]-cyanuric acid can be assessed using High-

Performance Liquid Chromatography (HPLC).

Mass spectrometry is employed to confirm the isotopic labeling and the molecular weight of

the final product.

For most applications as an internal standard, the product can be used without further

purification if the chemical purity is high (typically >98%).[3]
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Synthesis Workflow of Cyanuric Acid-¹³C₃

Start: [¹³C₃]-cyanuric chloride in Acetonitrile

Addition of Water

Acidification with Formic Acid

Heating at 65°C for 4 hours

Reaction Work-up and Isolation

Final Product: Cyanuric Acid-¹³C₃
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Analytical Workflow using Cyanuric Acid-¹³C₃

Sample Homogenization

Spiking with Cyanuric Acid-¹³C₃

Extraction

SPE Clean-up

HPLC Separation

Tandem MS Detection

Quantification

 

Bacterial Metabolic Pathway of Cyanuric Acid

Cyanuric Acid

Carboxybiuret

Cyanuric Acid Hydrolase

Biuret

Decarboxylation

Allophanate

CO₂ + NH₃

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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